3-[2-(4-morpholinyl)ethyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 3-(2-morpholin-4-ylethyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C14H17N3O2S/c18-13-11-3-1-2-4-12(11)15-14(20)17(13)6-5-16-7-9-19-10-8-16/h1-4H,5-10H2,(H,15,20)
• InChI Key: FLSXOBRUYFHTFG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(=O)C3=CC=CC=C3NC2=S
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

Synthesis Analysis

The synthesis of quinazolinone derivatives, including 3-[2-(4-morpholinyl)ethyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone, often involves the reaction of anthranilic acids with various reagents. For instance, the synthesis of 2,3-disubstituted quinazolinones has been achieved through reactions involving ethyl chloroacetate, followed by hydrazinolysis and further reactions with electrophilic reagents (Mahmoud et al., 2012). Another method involves the reaction of methyl anthranilate and N-(3-methoxyphenyl)-methyl dithiocarbamic acid in ethanol (Osarodion, 2023).

Molecular Structure Analysis

The molecular structure of quinazolinone derivatives has been elucidated through various spectroscopic techniques, including IR, NMR, and single crystal X-ray structure determination. These analyses confirm the structure of the synthesized compounds and provide insights into their conformation and electronic properties (Rimaz et al., 2009).

Chemical Reactions and Properties

Quinazolinones undergo a variety of chemical reactions, highlighting their chemical versatility. For example, the reaction of 2-chloroalkyl derivatives with nucleophiles results in the formation of substituted quinazolinones, demonstrating the compounds' reactivity towards nucleophilic substitution (Ozaki et al., 1980). Additionally, the synthesis of bis(quinazolin)disulfides showcases the reactivity of quinazolinone derivatives in forming disulfide bonds (Rimaz et al., 2009).